N-tert-butyl-2,2-bis(3-methylphenyl)cyclopropanecarboxamide

• IUPAC Name: N-tert-butyl-2,2-bis(3-methylphenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C22H27NO/c1-15-8-6-10-17(12-15)22(18-11-7-9-16(2)13-18)14-19(22)20(24)23-21(3,4)5/h6-13,19H,14H2,1-5H3,(H,23,24)
• InChI Key: RRWXTNUYUYHVPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2(CC2C(=O)NC(C)(C)C)C3=CC=CC(=C3)C
• Molecular Formula: C22H27NO
• Molecular Weight: 321.5 g/mol

Description

N-tert-butyl-2,2-bis(3-methylphenyl)cyclopropanecarboxamide is a complex organic compound with a cyclopropane ring and multiple aromatic groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-tert-butyl-2,2-bis(3-methylphenyl)cyclopropanecarboxamide typically involves the reaction of tert-butylamine with 2,2-bis(3-methylphenyl)cyclopropanecarboxylic acid. The reaction is carried out under controlled conditions, often using a dehydrating agent to facilitate the formation of the amide bond. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques to ensure the high purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-tert-butyl-2,2-bis(3-methylphenyl)cyclopropanecarboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding amine or alcohol derivatives.

Substitution: The aromatic rings in the compound can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens (e.g., bromine, chlorine) or nucleophiles (e.g., amines, thiols) can be used under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce amines or alcohols. Substitution reactions can lead to a variety of substituted aromatic compounds.

Scientific Research Applications

N-tert-butyl-2,2-bis(3-methylphenyl)cyclopropanecarboxamide has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules. Its unique structure makes it a valuable intermediate in organic synthesis.

Biology: The compound’s potential biological activity is of interest for studying its effects on various biological systems. It may serve as a lead compound for the development of new pharmaceuticals.

Medicine: Research into the compound’s pharmacological properties could lead to the discovery of new therapeutic agents.

Industry: The compound’s stability and reactivity make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-tert-butyl-2,2-bis(3-methylphenyl)cyclopropanecarboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

2,2-bis(3-methylphenyl)cyclopropanecarboxamide: Lacks the tert-butyl group, which may affect its reactivity and biological activity.

N-tert-butyl-2,2-diphenylcyclopropanecarboxamide: Similar structure but with different substituents on the aromatic rings.

Uniqueness

N-tert-butyl-2,2-bis(3-methylphenyl)cyclopropanecarboxamide is unique due to the presence of both tert-butyl and 3-methylphenyl groups. These substituents contribute to its distinct chemical and biological properties, making it a valuable compound for various research applications.